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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Capryl alcohol-
d18, a deuterated isotopologue of Capryl alcohol (also known as 1-octanol). The substitution of
hydrogen with deuterium is a critical technique in various scientific fields, including drug
metabolism studies, mechanistic investigations, and as an internal standard in mass
spectrometry. Understanding the precise molecular weight is fundamental for these
applications.

Molecular Composition and Formula

Capryl alcohol is a straight-chain fatty alcohol with the molecular formula CsH1sO.[1][2][3] Its
deuterated form, Capryl alcohol-d18, has all 18 hydrogen atoms replaced by deuterium
atoms.[4] Deuterium (D or 2H) is a stable isotope of hydrogen containing one proton and one
neutron.[5][6] This additional neutron doubles the mass of the hydrogen nucleus.[5]

The molecular formula for Capryl alcohol-d18 is therefore CsD1sO, with the linear formula
being CD3(CD2)70OD.[7]

Atomic and Molecular Weight Data

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The table below lists the relevant atomic weights for calculating the
molecular weights of both standard and deuterated Capryl alcohol.
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Element Symbol Atomic Weight (amu)
Carbon C ~12.011

Hydrogen H ~1.008

Oxygen O ~15.999

Deuterium D ~2.014[5][6][8]

Using these atomic weights, the molecular weights of both compounds can be precisely
calculated and are presented for comparison in the following table.

. Molecular Weight (
Compound Molecular Formula  Calculation Imol )
g/mo

(8 *12.011) + (18 *
Capryl Alcohol CsH1s0 ~130.23[3][9]
1.008) + 15.999

(8*12.011) + (18 *
Capryl alcohol-d18 CsD1s0O ~148.34[4][7][10]
2.014) + 15.999

Experimental Protocols: Mass Spectrometry

A standard method for verifying the molecular weight of Capryl alcohol-d18 is through mass
spectrometry.

Methodology:

o Sample Preparation: A dilute solution of Capryl alcohol-d18 is prepared in a suitable volatile
solvent, such as methanol or acetonitrile. An internal standard may be added if quantification
is required.

« lonization: The sample is introduced into the mass spectrometer. Electron lonization (El) or a
softer ionization technique like Electrospray lonization (ESI) or Chemical lonization (CI) can
be used. For a volatile alcohol like this, El is common.
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o Mass Analysis: The ionized molecules (molecular ions) and their fragments are separated
based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-
flight).

+ Detection: The detector records the abundance of ions at each m/z value.

o Data Interpretation: In the resulting mass spectrum, the peak corresponding to the molecular
ion (M*) for Capryl alcohol-d18 will be observed at an m/z value corresponding to its
molecular weight, approximately 148.34. The isotopic purity can also be assessed by looking
for peaks corresponding to incompletely deuterated species.

Visualization of Isotopic Substitution

The logical relationship between Capryl alcohol and its deuterated isotopologue is illustrated
below. The diagram shows the transformation from the standard molecule to the fully
deuterated version, highlighting the substitution of hydrogen with deuterium, which results in a
significant mass shift.

Isotopic Labeling Workflow

Capryl Alcohol
(CsH180)

MW: ~130.23

Substitution of 18H with 18D

Capryl alcohol-d18

(CsD1s0)
MW: ~148.34

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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